Cas no 1824433-84-2 (1,4-dioxan-2-ylacetonitrile)
1,4-dioxan-2-ylacetonitrile structure
Product Name:1,4-dioxan-2-ylacetonitrile
CAS No:1824433-84-2
MF:C6H9NO2
MW:127.141161680222
CID:4622379
PubChem ID:17899238
Update Time:2024-03-02
1,4-dioxan-2-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,4-dioxan-2-ylacetonitrile
-
- Inchi： 1S/C6H9NO2/c7-2-1-6-5-8-3-4-9-6/h6H,1,3-5H2
- InChI Key： WJIDSHHHNNNBAE-UHFFFAOYSA-N
- SMILES： O1CCOCC1CC#N
Computed Properties
- Exact Mass: 127.063328530g/mol
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 42.2Ų
1,4-dioxan-2-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1448520-1.0g |
2-(1,4-dioxan-2-yl)acetonitrile |
1824433-84-2 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-1448520-50mg |
2-(1,4-dioxan-2-yl)acetonitrile |
1824433-84-2 | 95.0% | 50mg |
$218.0 | 2023-09-29 | |
| Enamine | EN300-1448520-100mg |
2-(1,4-dioxan-2-yl)acetonitrile |
1824433-84-2 | 95.0% | 100mg |
$326.0 | 2023-09-29 | |
| Enamine | EN300-1448520-250mg |
2-(1,4-dioxan-2-yl)acetonitrile |
1824433-84-2 | 95.0% | 250mg |
$466.0 | 2023-09-29 | |
| Enamine | EN300-1448520-500mg |
2-(1,4-dioxan-2-yl)acetonitrile |
1824433-84-2 | 95.0% | 500mg |
$735.0 | 2023-09-29 | |
| Enamine | EN300-1448520-1000mg |
2-(1,4-dioxan-2-yl)acetonitrile |
1824433-84-2 | 95.0% | 1000mg |
$943.0 | 2023-09-29 | |
| Enamine | EN300-1448520-2500mg |
2-(1,4-dioxan-2-yl)acetonitrile |
1824433-84-2 | 95.0% | 2500mg |
$1848.0 | 2023-09-29 | |
| Enamine | EN300-1448520-5000mg |
2-(1,4-dioxan-2-yl)acetonitrile |
1824433-84-2 | 95.0% | 5000mg |
$2732.0 | 2023-09-29 | |
| Enamine | EN300-1448520-10000mg |
2-(1,4-dioxan-2-yl)acetonitrile |
1824433-84-2 | 95.0% | 10000mg |
$4052.0 | 2023-09-29 | |
| 1PlusChem | 1P01EK4Y-50mg |
1,4-dioxan-2-ylacetonitrile |
1824433-84-2 | 95% | 50mg |
$322.00 | 2024-06-18 |
1,4-dioxan-2-ylacetonitrile Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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